4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid

• IUPAC Name: 4-[[4-(dimethylamino)benzoyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C15H22N2O3/c1-15(2,10-9-13(18)19)16-14(20)11-5-7-12(8-6-11)17(3)4/h5-8H,9-10H2,1-4H3,(H,16,20)(H,18,19)
• InChI Key: VZTGXAICKHLFRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC(=O)O)NC(=O)C1=CC=C(C=C1)N(C)C
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid, also known as DMABN, is a chemical compound that belongs to the family of amino acid derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, biotechnology, and material science. In

Mechanism of Action

The mechanism of action of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid is primarily attributed to its ability to inhibit histone deacetylase enzymes. Histone deacetylase enzymes play a crucial role in the regulation of gene expression by removing acetyl groups from histone proteins. This removal results in the compaction of chromatin, leading to the suppression of gene expression. 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid inhibits this process by binding to the active site of histone deacetylase enzymes, preventing the removal of acetyl groups from histones. This inhibition results in the activation of tumor suppressor genes, leading to the suppression of tumor growth.
Biochemical and Physiological Effects:
4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid inhibits the growth of various cancer cell lines, including breast cancer, prostate cancer, and colon cancer. 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid has also been shown to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid is its ability to inhibit histone deacetylase enzymes, making it a potential candidate for the development of anticancer drugs. 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid is also relatively easy to synthesize, making it accessible to researchers. However, the limitations of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid include its low solubility in water, making it challenging to work with in aqueous solutions. Additionally, 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid has not been extensively studied in vivo, limiting its potential applications in the field of medicine.

Future Directions

The potential applications of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid are vast, and future research should focus on exploring its full potential. One possible direction is the development of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid-based anticancer drugs. Further research is also needed to understand the in vivo effects of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid and its potential toxicity. Additionally, 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid can be used as a building block for the synthesis of various peptides and proteins, and further research can explore its potential applications in the field of biotechnology.

Synthesis Methods

The synthesis of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid involves the reaction of 4-dimethylaminobenzoyl chloride with 4-methylpentanoic acid in the presence of a base such as triethylamine. This reaction results in the formation of 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid as a white solid with a melting point of 82-85℃. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid has been extensively studied for its potential applications in various scientific fields. In the field of medicine, 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid has been shown to exhibit antitumor activity by inhibiting histone deacetylase enzymes. This inhibition results in the activation of tumor suppressor genes, leading to the suppression of tumor growth. 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid has also been shown to exhibit antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
In the field of biotechnology, 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid has been used as a building block for the synthesis of various peptides and proteins. 4-[[4-(Dimethylamino)benzoyl]amino]-4-methylpentanoic acid can be incorporated into the peptide backbone, resulting in the formation of a stable amide bond. This stability increases the half-life of the peptide, making it more suitable for therapeutic applications.